Cas no 15866-67-8 (Benzene,1-nitro-4-(4-phenyl-1,3-butadien-1-yl)-)
15866-67-8 structure
Product Name:Benzene,1-nitro-4-(4-phenyl-1,3-butadien-1-yl)-
CAS No:15866-67-8
MF:C16H13NO2
MW:251.279924154282
CID:224063
PubChem ID:1551594
Update Time:2025-04-19
Benzene,1-nitro-4-(4-phenyl-1,3-butadien-1-yl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene,1-nitro-4-(4-phenyl-1,3-butadien-1-yl)-
- 1-nitro-4-(4-phenylbuta-1,3-dienyl)benzene
- 1-(4-nitrophenyl)-4-oxopiperidi
- 1-(4-Nitro-phenyl)-4-oxo-piperidin
- 1-(4'-nitrophenyl)-4-oxopiperidine
- 1-(4-nitrophenyl)-4-phenyl,1,3-butadiene
- 1-(4-Nitrophenyl)-4-phenyl-1,3-butadien
- 1-(4-nitrophenyl)-4-phenyl-1,3-butadiene
- 1-(4-nitrophenyl)-4-piperidone
- 1-(4-Nitro-phenyl)-piperidin-4-one
- 1-Phenyl-4-(p-nitrophenyl)-butadien
- 1-p-Nitrophenyl-4-phenyl-1,3-butadien
- AC1MZ54F
- AC1Q1XL6
- CL8009
- CTK0J5609
- Oprea1_331099
- BDBM83719
- NSC144245
- 1-Nitro-4-((1E,3E)-4-phenylbuta-1,3-dien-1-yl)benzene
- NSC-144245
- 1-nitro-4-[(1E,3E)-4-phenylbuta-1,3-dienyl]benzene
- MLS002920619
- 1-nitro-4-(4-phenyl-1,3-butadienyl)benzene
- 27370-90-7
- cid_286307
- AG-927/31201003
- SMR001798206
- 15866-67-8
-
- Inchi: 1S/C16H13NO2/c18-17(19)16-12-10-15(11-13-16)9-5-4-8-14-6-2-1-3-7-14/h1-13H/b8-4+,9-5+
- InChI Key: WDTUTMRHOVLEAN-KBXRYBNXSA-N
- SMILES: [O-][N+](C1C=CC(/C=C/C=C/C2C=CC=CC=2)=CC=1)=O
Computed Properties
- Exact Mass: 251.09469
- Monoisotopic Mass: 251.094628657g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 329
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.1
- Topological Polar Surface Area: 45.8Ų
Experimental Properties
- PSA: 43.14
- LogP: 4.84460
Benzene,1-nitro-4-(4-phenyl-1,3-butadien-1-yl)- Related Literature
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
15866-67-8 (Benzene,1-nitro-4-(4-phenyl-1,3-butadien-1-yl)-) Related Products
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